Cas no 151964-21-5 (Haematopodin)

Haematopodin structure
Haematopodin structure
Product Name:Haematopodin
CAS No:151964-21-5
MF:C13H12N2O3
MW:244.245983123779
CID:2055101
PubChem ID:10857709
Update Time:2025-04-21

Haematopodin Chemical and Physical Properties

Names and Identifiers

    • Haematopodin
    • 838N74Y28P
    • 2H,8H-(1,3)Oxazino(3,2-a)pyrrolo(4,3,2-de)quinoline-2,3(4H)-dione, 6,6a,9,10-tetrahydro-, (R)-
    • 151964-21-5
    • DTXSID201046081
    • Q5638217
    • (6aR)-6,6a,9,10-Tetrahydro-2H,8H-(1,3)oxazino(3,2-a)pyrrolo(4,3,2-de)quinoline-2,3(4H)-dione
    • UNII-838N74Y28P
    • Haematopodine
    • 6-oxa-2,11-diazatetracyclo[7.6.1.02,7.012,16]hexadeca-1(15),9,12(16)-triene-13,14-dione
    • 6-oxa-2,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(15),9,12(16)-triene-13,14-dione
    • CHEBI:174261
    • Inchi: 1S/C13H12N2O3/c16-9-5-8-11-7(6-14-12(11)13(9)17)4-10-15(8)2-1-3-18-10/h5-6,10,14H,1-4H2/t10-/m1/s1
    • InChI Key: GTVMGUBGOSWMOJ-SNVBAGLBSA-N
    • SMILES: O1CCCN2C3=CC(C(C4=C3C(=CN4)C[C@@H]12)=O)=O

Computed Properties

  • Exact Mass: 244.08479225g/mol
  • Monoisotopic Mass: 244.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 62.4Ų
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